Cas no 2172476-18-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutyl}acetic acid
• CAS No: 2172476-18-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6155054
• PubChem ID: 165958325
• Update Time: 2025-10-29

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutyl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclobutyl}acetic acid
• 2172476-18-3
• EN300-1516780

• Inchi： 1S/C26H28N2O6/c29-22(30)14-25(10-5-11-25)27-23(31)26(12-13-33-16-26)28-24(32)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21H,5,10-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VOTIQTHIZJXBDM-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1(CC(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutyl}acetic acid

Compound 2172476-18-3: 2-{1-[3-(9H-fluoren-9-yl)methoxycarbonylamino]oxolane-3-amidocyclobutyl}acetic Acid

The compound with CAS number 2172476-18-3, named 2-{1-[3-(9H-fluoren-9-yl)methoxycarbonylamino]oxolane-3-amidocyclobutyl}acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a gamma-lactam moiety. These structural features contribute to its unique chemical properties and potential applications in drug design and development.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during synthesis or in biological systems. Recent studies have highlighted the importance of such protecting groups in controlling the pharmacokinetics and bioavailability of drugs, making this compound a promising candidate for further investigation in medicinal chemistry.

The cyclobutane ring within the structure introduces strain and rigidity, which can significantly influence the molecule's conformational flexibility and interactions with biological targets. This feature is particularly relevant in drug design, where constrained geometries can enhance binding affinity to specific receptors or enzymes. Emerging research has demonstrated that cyclobutane-containing compounds exhibit unique binding modes and improved selectivity, making them valuable leads for therapeutic agents.

The gamma-lactam moiety adds another layer of complexity to this compound's structure. Gamma-lactams are known for their ability to participate in various biochemical reactions, including those involving proteases and other enzymes. Recent advancements in enzyme inhibition have underscored the potential of gamma-lactam-containing compounds as inhibitors of key pathological processes, such as cancer progression or infectious diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including Fmoc protection, cycloaddition processes, and amide bond formation. These steps require precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. The development of efficient synthetic routes for such complex molecules remains an active area of research in organic chemistry.

In terms of applications, this compound holds potential as a lead molecule for drug discovery programs targeting various therapeutic areas. Its structural features suggest that it could serve as an inhibitor of proteolytic enzymes or as a component of peptide-based therapeutics. Ongoing research is exploring its ability to modulate cellular pathways involved in inflammation, cancer, and neurodegenerative diseases.

Furthermore, the integration of multiple functional groups within this molecule provides opportunities for diversification through chemical modifications. Such modifications can be used to optimize pharmacokinetic properties, enhance bioavailability, or improve target specificity. This versatility positions the compound as a valuable tool for exploring structure-activity relationships (SAR) in drug design.

In conclusion, the compound with CAS number 2172476-18-3 represents a sophisticated chemical entity with significant potential in both academic research and industrial applications. Its unique structure combines elements that are highly relevant to modern drug discovery efforts, making it an intriguing subject for further investigation. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems and their therapeutic implications.